Cas no 87004-02-2 (Pyridine 1)

• Product Name: Pyridine 1
• CAS No: 87004-02-2
• MF: C₁₉H₂₃ClN₂O₄
• MW: 378.849924325943
• CID: 722445
• PubChem ID: 21932318
• Update Time: 2025-04-19

Pyridine 1 Chemical and Physical Properties

Names and Identifiers

• Pyridine 1
• 1-ETHYL-2-[4-(4-DIMETHYLAMINOPHENYL)-1,3-BUTADIEN-1-YL]PYRIDINIUM PERCHLORATE
• 4-[(1E,3E)-4-(1-ethylpyridin-1-ium-4-yl)buta-1,3-dienyl]-N,N-dimethylaniline
• NULL
• 1-Ethyl-2-[-4-(4-dimethylaminophenyl)-1,3-butadien)-1-yl]pyridinium perchloroate
• 87004-02-2
• 2-((1E,3E)-4-(4-(dimethylamino)phenyl)buta-1,3-dienyl)-1-ethylpyridinium perchlorate
• LDS 698
• 2-{4-[4-(Dimethylamino)phenyl]-1,3-butadienyl}-1-ethylpyridinium perchlorate
• 2-(4-(4-(DIMETHYLAMINO)PHENYL)-1,3-BUTADIENYL)-1-ETHYLPYRIDINIUM PERCHLORATE

• Inchi： 1S/C19H23N2.ClO4/c1-4-21-16-8-7-11-19(21)10-6-5-9-17-12-14-18(15-13-17)20(2)3;2-1(3,4)5/h5-16H,4H2,1-3H3;/q+1;-1
• InChI Key： RJYAHCRGAZVLJE-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].[N+]1(C=CC=CC=1/C=C/C=C/C1C=CC(=CC=1)N(C)C)CC

Computed Properties

• Exact Mass: 378.13500
• Monoisotopic Mass: 378.1346349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 81.39000
• LogP: 4.00090

Pyridine 1 Security Information

• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38